Cas no 790247-44-8 (1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine
• CAS No: 790247-44-8
• MF: C₁₆H₂₆N₂O₂S
• MW: 310.454843044281
• CID: 3107813
• PubChem ID: 2502715
• Update Time: 2025-06-14

1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(4-tert-butyl-2,6-dimethylphenyl)sulfonyl]piperazine
• 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine
• 1-(4-tert-butyl-2,6-dimethylphenyl)sulfonylpiperazine
• Z57031006
• G38647
• 790247-44-8
• DTXSID001171901
• EN300-11942
• QGB24744
• SR-01000058593-1
• SCHEMBL16026439
• AKOS034471016
• 1-[[4-(1,1-Dimethylethyl)-2,6-dimethylphenyl]sulfonyl]piperazine
• SR-01000058593
• 1-[(4-tert-butyl-2,6-dimethylbenzene)sulfonyl]piperazine

• Inchi： 1S/C16H26N2O2S/c1-12-10-14(16(3,4)5)11-13(2)15(12)21(19,20)18-8-6-17-7-9-18/h10-11,17H,6-9H2,1-5H3
• InChI Key： HWHUAPVVBCSBEX-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=CC=1C)C(C)(C)C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 310.17149925Da
• Monoisotopic Mass: 310.17149925Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine

Research Brief on 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine (CAS: 790247-44-8): Recent Advances and Applications

The compound 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine (CAS: 790247-44-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and biological activity, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine as a versatile intermediate in the synthesis of biologically active molecules. Its sulfonyl and piperazine moieties make it an attractive scaffold for the development of novel inhibitors targeting enzymes such as kinases and proteases. Recent publications have highlighted its utility in the design of small-molecule modulators for diseases like cancer, inflammation, and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on specific protein-protein interactions involved in oncogenic signaling pathways. The study demonstrated that derivatives of 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine exhibited potent activity against certain cancer cell lines, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for further optimization in anticancer drug development.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in antimicrobial research. The study revealed that structural modifications of 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine could enhance its activity against drug-resistant bacterial strains. This underscores its relevance in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine. A 2022 patent application described an improved synthetic route that reduces byproduct formation and increases yield, making it more feasible for large-scale pharmaceutical applications. This development is particularly significant for industrial-scale production.

Looking forward, research on 1-(4-tert-butyl-2,6-dimethylbenzenesulfonyl)piperazine continues to evolve, with ongoing studies exploring its potential in neurological disorders and metabolic diseases. Its unique chemical properties and demonstrated biological activities position it as a valuable compound in the medicinal chemist's toolbox. Future directions may include further structure-activity relationship studies and the development of more potent and selective derivatives for specific therapeutic targets.